2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-methylphenyl)methyl]-4-(pyridin-4-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H27N3O/c1-17-2-4-18(5-3-17)15-23-12-11-22(16-20(23)8-13-24)14-19-6-9-21-10-7-19/h2-7,9-10,20,24H,8,11-16H2,1H3
• InChI Key: WPTSWTVIGHRJRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC=NC=C3
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol, also known as MPPE, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. In

Scientific Research Applications

2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to have neuroprotective effects against oxidative stress and inflammation, which are implicated in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been studied for its anxiolytic and antidepressant effects, which are thought to be mediated by its action on the serotonin system. In oncology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential chemotherapeutic agent.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol is not fully understood, but it is thought to act on multiple targets in the body. In neurology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to modulate the expression of various antioxidant and anti-inflammatory genes, as well as increase the activity of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species. In psychiatry, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in mood regulation. In oncology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects in the body. In neurology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase. In psychiatry, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to increase the levels of brain-derived neurotrophic factor, which is involved in neuronal survival and growth. In oncology, 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its low solubility in aqueous solutions, which may limit its use in some experimental setups.

Future Directions

There are several future directions for research on 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol. In neurology, further studies could investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, further studies could investigate its potential as a treatment for anxiety and depression. In oncology, further studies could investigate its potential as a chemotherapeutic agent and its mechanisms of action in cancer cells. Additionally, studies could investigate the pharmacokinetics and safety of 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol in humans to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol involves the reaction of 4-(4-pyridinylmethyl)-1-piperazineethanol with 4-methylbenzyl chloride in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain 2-[1-(4-methylbenzyl)-4-(4-pyridinylmethyl)-2-piperazinyl]ethanol in high purity.